Cas no 2729-34-2 (3,5-Dichloro-4-fluoroaniline)

• Product Name: 3,5-Dichloro-4-fluoroaniline
• CAS No: 2729-34-2
• MF: C₆H₄Cl₂FN
• MW: 180.007062911987
• MDL: MFCD09835492
• CID: 43359
• PubChem ID: 75948
• Update Time: 2025-05-20

3,5-Dichloro-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-fluoroaniline
• 3,5-dichlor-4-fluoranilin
• 3,5-dichloro-4-fluoro-aniline
• 3,5-Dichloro-4-fluoro-phenylamine
• 3,5-dichloro-4-fluorobenzenamine
• Benzenamine, 3,5-dichloro-4-fluoro-
• KSC494Q3J
• NKTZSKQMAITPBQ-UHFFFAOYSA-N
• (3,5-dichloro-4-fluoro-phenyl)amine
• NE14531
• AS05343
• CM11407
• AM61878
• SY032911
• AB0023887
• W5040
• ST2402
• AC-3736
• AKOS005063686
• NS00050169
• DTXSID30181730
• SCHEMBL1029756
• FT-0652553
• 2729-34-2
• CS-W005075
• EINECS 220-345-2
• A19799
• EN300-133138
• 17-PHENYLTRINORPROSTAGLANDINF2ALPHAETHYLAMIDE
• DW2JV2LFC3
• DS-1903
• BDBM626017
• J-511285
• MFCD09835492

• MDL： MFCD09835492
• Inchi： 1S/C6H4Cl2FN/c7-4-1-3(10)2-5(8)6(4)9/h1-2H,10H2
• InChI Key： NKTZSKQMAITPBQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)N)Cl)F

Computed Properties

• Exact Mass: 178.97000
• Monoisotopic Mass: 178.9704827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Experimental Properties

• Melting Point: 100-101°C
• Boiling Point: 287.2℃ at 760 mmHg
• PSA: 26.02000
• LogP: 3.29590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,5-Dichloro-4-fluoroaniline

Professional Introduction to 3,5-Dichloro-4-fluoroaniline (CAS No. 2729-34-2)

3,5-Dichloro-4-fluoroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2729-34-2, is a significant organic compound widely utilized in the field of pharmaceutical and agrochemical research. This compound belongs to the aniline derivatives category, characterized by its aromatic ring substituted with chloro and fluoro groups. The structural features of 3,5-Dichloro-4-fluoroaniline make it a versatile intermediate in synthesizing various biologically active molecules.

The presence of both chloro and fluoro substituents on the benzene ring enhances the electrophilic aromatic substitution reactions, making it a valuable precursor in medicinal chemistry. The electron-withdrawing nature of these groups increases the reactivity of the aromatic ring, facilitating further functionalization. This property has been exploited in the development of novel therapeutic agents targeting various diseases.

In recent years, 3,5-Dichloro-4-fluoroaniline has garnered attention in the synthesis of kinase inhibitors, which play a crucial role in cancer therapy. Kinases are enzymes that regulate numerous cellular processes, and their dysregulation is often associated with tumor growth and progression. By designing inhibitors that specifically target aberrant kinases, researchers aim to develop more effective and less toxic cancer treatments. The halogenated aniline core of 3,5-Dichloro-4-fluoroaniline provides a scaffold that can be modified to enhance binding affinity and selectivity towards specific kinase targets.

Moreover, 3,5-Dichloro-4-fluoroaniline has been explored in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel compounds with potent antibacterial properties. The structural motifs present in 3,5-Dichloro-4-fluoroaniline have been incorporated into molecules designed to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising results in vitro, suggesting its potential as a lead compound for further development.

The agrochemical industry also benefits from the utility of 3,5-Dichloro-4-fluoroaniline as a building block for herbicides and pesticides. These compounds are essential for protecting crops from pests and diseases, thereby ensuring food security. The halogenated aniline derivatives derived from 3,5-Dichloro-4-fluoroaniline exhibit herbicidal activity by inhibiting key enzymes involved in plant growth and development. Such derivatives offer a greener alternative to traditional agrochemicals by providing effective pest control while minimizing environmental impact.

From a synthetic chemistry perspective, 3,5-Dichloro-4-fluoroaniline serves as a versatile intermediate in multi-step organic transformations. Its reactivity allows for the introduction of additional functional groups through various coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling. These reactions are pivotal in constructing complex molecular architectures required for drug discovery efforts.

The pharmaceutical industry continues to leverage 3,5-Dichloro-4-fluoroaniline in the development of central nervous system (CNS) drugs. The ability to modulate neurotransmitter activity is crucial for treating neurological disorders such as depression, anxiety, and epilepsy. Derivatives of 3,5-Dichloro-4-fluoroaniline have been investigated for their potential to interact with neurotransmitter receptors or enzyme systems within the brain. By fine-tuning their structure, researchers aim to develop compounds with improved pharmacokinetic profiles and reduced side effects.

In conclusion, 3,5-Dichloro-4-fluoroaniline (CAS No. 2729-34-2) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable its use as a key intermediate in synthesizing biologically active molecules targeting various therapeutic areas. As research progresses, 3,5-Dichloro-4-fluoroaniline is expected to continue playing a pivotal role in drug discovery and agricultural innovation.